Cas no 79665-94-4 (5-Bromo-2-methylbenzoic acid)

• Product Name: 5-Bromo-2-methylbenzoic acid
• CAS No: 79665-94-4
• MF: C₈H₇BrO₂
• MW: 215.043981790543
• CID: 572140
• PubChem ID: 71664498
• Update Time: 2024-03-01

5-Bromo-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Cremophor GO 32
• POLYGLYCERYL-3 DIOLEATE
• 5-Bromo-2-methylbenzoic acid
• 2-Methyl-5-bromobenzoic acid
• 5-Bromo-o-toluic Acid
• 5-Bromo-2-methyl-benzoic acid
• 5-Bromo-2-methyl benzoic acid
• Benzoic acid, 5-bromo-2-methyl-
• SYNQUEST 2721-9-X8
• NSC403996
• PubChem4728
• 3-bromo-6-methylbenzoic acid
• BCP08460
• EBD12191
• SBB052620
• AS03427
• CM12537
• LS10562

• Inchi： 1S/C8H7BrO2/c1-5-2-3-6(9)4-7(5)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： SEENCYZQHCUTSB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 768.61153425g/mol
• Monoisotopic Mass: 768.61153425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives